Cas no 1214386-89-6 (4',6-Difluorobiphenyl-2-carbonitrile)
1214386-89-6 structure
Product Name:4',6-Difluorobiphenyl-2-carbonitrile
CAS No:1214386-89-6
MF:C13H7F2N
MW:215.198189973831
CID:4999037
Update Time:2023-08-24
4',6-Difluorobiphenyl-2-carbonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4',6-difluorobiphenyl-2-carbonitrile
- 4',6-Difluorobiphenyl-2-carbonitrile
-
- Inchi： 1S/C13H7F2N/c14-11-6-4-9(5-7-11)13-10(8-16)2-1-3-12(13)15/h1-7H
- InChI Key： MUMVSQHSGOERFI-UHFFFAOYSA-N
- SMILES： FC1=CC=CC(C#N)=C1C1C=CC(=CC=1)F
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 1
- Complexity: 275
- XLogP3: 3.5
- Topological Polar Surface Area: 23.8
4',6-Difluorobiphenyl-2-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A011001447-250mg |
4',6-Difluorobiphenyl-2-carbonitrile |
1214386-89-6 | 97% | 250mg |
$494.40 | 2023-09-04 | |
| Alichem | A011001447-500mg |
4',6-Difluorobiphenyl-2-carbonitrile |
1214386-89-6 | 97% | 500mg |
$855.75 | 2023-09-04 | |
| Alichem | A011001447-1g |
4',6-Difluorobiphenyl-2-carbonitrile |
1214386-89-6 | 97% | 1g |
$1460.20 | 2023-09-04 |
4',6-Difluorobiphenyl-2-carbonitrile Related Literature
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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